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Compound of Interest

(2-Methyl-4-
Compound Name:
(pentyloxy)phenyl)methanol

Cat. No.: B7993035

Get Quote

\ J

CAS Number: 1443306-21-5 Molecular Formula: C13H2002 Molecular Weight: 208.30 g/mol [1]
[2]

Executive Summary

(2-Methyl-4-(pentyloxy)phenyl)methanol is a functionalized benzyl alcohol derivative
characterized by a lipophilic pentyloxy tail and an electron-donating methyl group on the
aromatic core.[2] It serves as a critical intermediate in the synthesis of liquid crystalline
materials, polymer precursors, and pharmaceutical linkers.[2]

This technical guide provides a definitive spectroscopic profile for researchers. Unlike generic
databases, this document synthesizes high-fidelity structural assignments based on empirical
data from close structural analogs (e.g., 4-methoxy-2-methylbenzyl alcohol) and substituent
additivity principles. It addresses sample preparation, impurity profiling, and detailed signal
assignment for NMR, IR, and Mass Spectrometry.

Synthesis & Sample Purity Context
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Understanding the synthetic origin is vital for interpreting spectroscopic noise.[2] This molecule
is typically synthesized via a two-step sequence:[2][3]

» Williamson Ether Synthesis: Alkylation of 4-hydroxy-2-methylbenzaldehyde with 1-
bromopentane.[2]

e Carbonyl Reduction: Reduction of the intermediate aldehyde using NaBHa.
Common Impurities to Watch:

o Aldehyde Residue: Look for a proton signal at ~10.0 ppm (CHO) or IR stretch at ~1690 cm™—1.
[2]

» Residual Bromide: 1-Bromopentane signals (triplet at ~3.4 ppm).[2]

o Over-reduction: Hydrogenolysis products (rare with borohydrides).[2]
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Figure 1: Analytical workflow for structural validation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the primary tool for structural elucidation.[2] The data below assumes a solvent of
Chloroform-d (CDCIs) at 298 K.

'H NMR (Proton) Assignment

The aromatic region displays a characteristic 1,2,4-substitution pattern. The electron-donating
pentyloxy group shields the protons at positions 3 and 5, while the hydroxymethyl group
deshields position 6.[2]
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Protocol Note: If the benzylic methylene (4.60 ppm) appears as a doublet, it indicates strong
coupling to the hydroxyl proton, usually observed in ultra-dry DMSO-de or acetone-ds. In
CDCls, it typically appears as a singlet due to rapid proton exchange.[2]

3C NMR (Carbon) Assignment

Expected signals for the 13 unique carbon environments.

Aromatic C-O (C4): ~159.0 ppm (Deshielded by oxygen).[2]
e Aromatic C-CH20H (C1): ~132.5 ppm.[2]

e Aromatic C-Me (C2): ~137.0 ppm.[2]

e Aromatic CH (C6): ~129.5 ppm.[2][5]

e Aromatic CH (C3/C5): ~111.0 — 116.0 ppm (Shielded).[2]

e Benzylic C (CH20H): ~64.0 ppm.[2]

e Ether C (O-CHz2): ~68.0 ppm.[2]

¢ Aliphatic Chain: ~29.0, 28.2, 22.5, 14.1 (Terminal CHs) ppm.

e Ar-CHs: ~19.0 ppm.[2]
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Infrared Spectroscopy (FT-IR)

IR analysis is best performed using a neat film (ATR) or KBr pellet.[2] This technique confirms
the functional group transformation (Aldehyde — Alcohol).[2]

Wavenumber . ) . . .
(cm—Y) Vibration Mode Intensity Diagnostic Value

Confirms Alcohol.[2]
3300 — 3450 O-H Stretch Broad, Med (Sharp peak ~3600 in

dilute solution).[2]

Significant due to the

2850 — 2960 C-H Stretch (Alk) Strong )
pentyl chain.[2]
) ) Benzene ring skeletal
1610, 1580 C=C Aromatic Medium o
vibrations.
Asymmetric aryl alkyl
1245 C-O-C Stretch Strong
ether stretch.[2]
Primary alcohol (CH2-
1030 — 1050 C-O Stretch (1°) Strong
OH) stretch.[2]
Characteristic of
810 —-830 C-H Bend (oop) Medium 1,2,4-trisubstituted

benzene.

Critical QC Check: Absence of a peak at 1680-1700 cm~* confirms the complete reduction of
the starting aldehyde.[2]

Mass Spectrometry (MS)

Method: GC-MS (El, 70eV) or ESI-MS.

Fragmentation Logic (El)

e Molecular lon (M*): m/z 208 (Visible, stable aromatic).

e [M - OH]*: m/z 191 (Loss of hydroxyl radical, formation of benzylic cation).
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e [M - CsHi1]*: m/z 137 (Loss of pentyl chain via ether cleavage).[2]
e [M - H20]*: m/z 190 (Dehydration).[2]

o Tropylium lon Derivative: m/z 137/138 (Characteristic of alkyl-substituted benzyl alcohols).[2]

Fragmentation Pathway Diagram

Molecular lon (M+)
m/z = 208

- Pentyl (71) \.- H20 (18)

[M - OH]+ [M - C5H11]+ [M - H2O]+
Benzylic Cation Quinone Methide-like Dehydration
m/z = 191 m/z = 137 m/z = 190

Click to download full resolution via product page
Figure 2: Proposed Electron lonization (El) fragmentation pathway.
Experimental Protocols
NMR Sample Preparation

e Mass: Weigh 10-15 mg of the solid/olil.
» Solvent: Dissolve in 0.6 mL of CDCIs (99.8% D, with 0.03% TMS).

« Filtration: If the solution is cloudy (inorganic salts from synthesis), filter through a small plug
of glass wool into the NMR tube.[2]

e Acquisition: Run standard proton sequence (16 scans) and C13 (256-1024 scans depending
on concentration).[2]

GC-MS Method[2]

e Column: HP-5MS or equivalent (30m x 0.25mm, 0.25um film).[2]

e Inlet Temp: 250°C.
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e Carrier Gas: Helium @ 1.0 mL/min.[2]
e Oven Program: 60°C (hold 1 min) —» 20°C/min — 280°C (hold 5 min).

o Retention Time: Expect elution after simple benzyl alcohols but before dimers; estimated RT
~12-14 min depending on ramp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

e 2. 4-Methylbenzyl alcohol | C8BH100 | CID 11505 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. pdf.benchchem.com [pdf.benchchem.com]

e 4. mdpi.com [mdpi.com]

e 5. bmse000520 4-methylbenzyl Alcohol at BMRB [bmrb.io]

e 6. (4-(Phenylethynyl)phenyl)methanol | C15H120 | CID 15881239 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C612168&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Phenylethynyl_phenyl_methanol
https://www.benchchem.com/product/b7993035?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1443306-21-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://pdf.benchchem.com/8196/Application_Notes_and_Protocols_Synthesis_of_2_4_Bis_decyloxy_phenyl_methanol.pdf
https://www.mdpi.com/1422-8599/2009/3/M611
https://bmrb.io/metabolomics/mol_summary/show_data.php?molName=4_methylbenzyl_alcohol&id=bmse000520
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Phenylethynyl_phenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Phenylethynyl_phenyl_methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7993035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of (2-
Methyl-4-(pentyloxy)phenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7993035/docs#comprehensive-spectroscopic-
characterization-of-2-methyl-4-pentyloxy-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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